Cas no 773787-37-4 (3H-Imidazo[2,1-i]purine,7,8-dihydro-)

• Product Name: 3H-Imidazo[2,1-i]purine,7,8-dihydro-
• CAS No: 773787-37-4
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 562903
• Update Time: 2024-01-30

3H-Imidazo[2,1-i]purine,7,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-i]purine,7,8-dihydro-
• 1H-Imidazo[2,1-i]purine,7,8-dihydro- (9CI)
• 1H-Imidazo[2,1-i]purine,7,8-dihydro-(9CI)

• Inchi： 1S/C7H7N5/c1-2-12-4-11-6-5(7(12)8-1)9-3-10-6/h3-4H,1-2H2,(H,9,10)
• InChI Key： DFUOEJCUBHIKEH-UHFFFAOYSA-N
• SMILES： N1C2=C(N=CN3CCN=C32)NC=1

Computed Properties

• Exact Mass: 161.07031
• Monoisotopic Mass: 161.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6A^2

Experimental Properties

• Density: 1.467
• Boiling Point: 524.1 °C at 760 mmHg
• Flash Point: 270.8 °C
• PSA: 56.64
• pka: 14.28±0.20(Predicted)